Cas no 1123-86-0 (1-Cyclohexylpropan-1-one)

• Product Name: 1-Cyclohexylpropan-1-one
• CAS No: 1123-86-0
• Molecular Formula: C₉H₁₆O
• Molecular Weight: 140.22274
• MDL: MFCD00060814
• CID: 83416
• PubChem ID: 70748

1-Cyclohexylpropan-1-one Properties

Names and Identifiers

• 1-Cyclohexylpropan-1-one
• Cyclohexyl ethyl ketone
• EINECS 214-380-2
• 1-Methylacetylcyclohexan
• MFCD00060814
• L22JP3KC84
• SY013990
• AKOS009158349
• NSC39457
• Ethyl cyclohexyl ketone
• 1123-86-0
• NS00023632
• NSC 39457
• 1-Propanone, 1-cyclohexyl-
• Ketone, cyclohexyl ethyl
• SCHEMBL162772
• Z513735268
• BS-14389
• 1-Cyclohexyl-1-propanone
• Cyclohexylethylketone
• DTXSID20149985
• F53827
• UNII-L22JP3KC84
• 1-cyclohexyl-propan-1-one
• EN300-64061
• FT-0693348
• NSC-39457
• AI3-39198
• CS-0069673
• CYCLOHEXYL ETHYL KETONE
• DB-060204

• MDL： MFCD00060814
• InChIKey： AMHOPTNGSNYSBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O/c1-2-9(10)8-6-4-3-5-7-8/h8H,2-7H2,1H3
• SMILES： CCC(=O)C1CCCCC1

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.120115
• Heavy Atom Count: 10
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 140.22

Experimental Properties

• LogP: 2.54580
• PSA: 17.07000
• Refractive Index: 1.4530
• Boiling Point: 196℃ at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 17.1±0.2 mmHg at 25°C
• Flash Point: 74.5°C
• Solubility: Soluble in organic solvents.
• Color/Form: Oily liquid
• Solubility: Not determined
• Density: 0.910(lit.)

1-Cyclohexylpropan-1-one Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-Cyclohexylpropan-1-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%